Cas no 1019533-69-7 (2-fluoro-N-1-(thiophen-2-yl)ethylaniline)

• Product Name: 2-fluoro-N-1-(thiophen-2-yl)ethylaniline
• CAS No: 1019533-69-7
• MF: C₁₂H₁₂FNS
• MW: 221.293785095215
• CID: 5205171
• PubChem ID: 43194892
• Update Time: 2026-03-06

2-fluoro-N-1-(thiophen-2-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-fluorophenyl)-α-methyl-
• 2-fluoro-N-1-(thiophen-2-yl)ethylaniline

• Inchi： 1S/C12H12FNS/c1-9(12-7-4-8-15-12)14-11-6-3-2-5-10(11)13/h2-9,14H,1H3
• InChI Key： NOIORNLTJDBVAA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1F)C(C1SC=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-N-1-(thiophen-2-yl)ethylaniline

Introduction to 2-Fluoro-N-1-(thiophen-2-yl)ethylaniline (CAS No. 1019533-69-7)

2-Fluoro-N-1-(thiophen-2-yl)ethylaniline is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1019533-69-7, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and thiophene moieties in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The molecular structure of 2-fluoro-N-1-(thiophen-2-yl)ethylaniline consists of a fluoro-substituted benzene ring connected to an ethylamine side chain, which further extends to a thiophene ring. This configuration not only contributes to the compound's stability but also enhances its reactivity, making it a versatile intermediate in synthetic chemistry. The fluoro group, in particular, is known for its ability to modulate metabolic pathways and improve drug bioavailability, which is a critical factor in pharmaceutical design.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that the introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to enhanced efficacy and reduced toxicity. The compound 2-fluoro-N-1-(thiophen-2-yl)ethylaniline exemplifies this trend, as it has shown promise in various preclinical studies.

One of the most compelling aspects of 2-fluoro-N-1-(thiophen-2-yl)ethylaniline is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural features to design derivatives with improved pharmacological profiles. For instance, modifications at the amine and thiophene positions have led to compounds with enhanced binding affinity to target enzymes and receptors. This flexibility underscores the compound's importance in medicinal chemistry.

The synthesis of 2-fluoro-N-1-(thiophen-2-yl)ethylaniline presents both challenges and opportunities for chemists. The need for precise control over reaction conditions and high-yielding synthetic routes is essential to ensure the purity and yield of the final product. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes, which are increasingly important in modern pharmaceutical manufacturing.

The biological activity of 2-fluoro-N-1-(thiophen-2-yl)ethylaniline has been extensively studied in various disease models. Preclinical data suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The fluoro group's ability to enhance metabolic stability while maintaining potent activity makes it an attractive candidate for further development. Additionally, the thiophene moiety has been associated with anti-microbial properties, further broadening the therapeutic applications of this compound.

In conclusion, 2-fluoro-N-1-(thiophen-2-yl)ethylaniline (CAS No. 1019533-69-7) represents a promising entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in future drug discovery efforts.